Cas no 921588-24-1 (4H-1-Benzopyran-4-one, 2-methyl-8-(1E)-1-propen-1-yl-)

• Product Name: 4H-1-Benzopyran-4-one, 2-methyl-8-(1E)-1-propen-1-yl-
• CAS No: 921588-24-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 744777
• PubChem ID: 57438887
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 2-methyl-8-(1E)-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-methyl-8-(1E)-1-propen-1-yl-
• 2-methyl-8-prop-1-enylchromen-4-one
• 921588-24-1
• SCHEMBL1320238
• SCHEMBL1320243
• 2-Methyl-8-(prop-1-en-1-yl)-4H-chromen-4-one
• BDLGSYYVWQPEMH-HWKANZROSA-N
• 2-Methyl-8-[(1E)-prop-1-en-1-yl]-4H-chromen-4-one

• Inchi： 1S/C13H12O2/c1-3-5-10-6-4-7-11-12(14)8-9(2)15-13(10)11/h3-8H,1-2H3/b5-3+
• InChI Key： BDLGSYYVWQPEMH-HWKANZROSA-N
• SMILES： O1C(C)=CC(C2C=CC=C(/C=C/C)C1=2)=O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones